Cas no 651021-75-9 (Isoxazole, 3-(4-bromophenyl)-5-(3-chlorophenyl)-)

• Product Name: Isoxazole, 3-(4-bromophenyl)-5-(3-chlorophenyl)-
• CAS No: 651021-75-9
• MF: C₁₅H₉BrClNO
• MW: 334.595062017441
• CID: 407906
• PubChem ID: 11088952
• Update Time: 2025-04-19

Isoxazole, 3-(4-bromophenyl)-5-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(4-bromophenyl)-5-(3-chlorophenyl)-
• 3-(4-bromophenyl)-5-(3-chlorophenyl)-1,2-oxazole
• 651021-75-9
• DTXSID40454826
• 3-(4-bromophenyl)-5-(3-chlorophenyl)isoxazole

• Inchi： 1S/C15H9BrClNO/c16-12-6-4-10(5-7-12)14-9-15(19-18-14)11-2-1-3-13(17)8-11/h1-9H
• InChI Key： BHQAAUBUBPHCDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C2C=CC=C(C=2)Cl)ON=1

Computed Properties

• Exact Mass: 332.95567
• Monoisotopic Mass: 332.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03